Cas no 50415-68-4 (Benzeneacetic acid, 4-methoxy-α-methylene-, methyl ester)

• Product Name: Benzeneacetic acid, 4-methoxy-α-methylene-, methyl ester
• CAS No: 50415-68-4
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 4509035
• PubChem ID: 15052121
• Update Time: 2025-05-22

Benzeneacetic acid, 4-methoxy-α-methylene-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-methoxy-α-methylene-, methyl ester
• methyl 2-(4-methoxyphenyl)prop-2-enoate
• EN300-376395
• SCHEMBL4910445
• 50415-68-4

• Inchi： 1S/C11H12O3/c1-8(11(12)14-3)9-4-6-10(13-2)7-5-9/h4-7H,1H2,2-3H3
• InChI Key： CBPNSZGBDCGGFR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=C)C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzeneacetic acid, 4-methoxy-α-methylene-, methyl ester

Recent Advances in the Study of Benzeneacetic acid, 4-methoxy-α-methylene-, methyl ester (CAS: 50415-68-4)

Benzeneacetic acid, 4-methoxy-α-methylene-, methyl ester (CAS: 50415-68-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly due to its unique structural properties and reactivity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the key areas of investigation has been the synthesis and optimization of Benzeneacetic acid, 4-methoxy-α-methylene-, methyl ester. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity, making it more feasible for large-scale production. The researchers utilized a combination of catalytic methods and green chemistry principles to achieve this, highlighting the growing emphasis on sustainable practices in chemical synthesis.

In terms of biological activity, recent in vitro studies have shown that Benzeneacetic acid, 4-methoxy-α-methylene-, methyl ester exhibits promising anti-inflammatory properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively inhibits key inflammatory markers, such as TNF-α and IL-6, in macrophage cells. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Another significant development is the exploration of its anticancer potential. Research published in the European Journal of Medicinal Chemistry (2024) investigated the compound's ability to induce apoptosis in various cancer cell lines, including breast and lung cancer. The study identified that the compound's mechanism of action involves the modulation of the PI3K/AKT signaling pathway, a critical target in oncology. These results underscore its potential as a novel chemotherapeutic agent, though further in vivo studies are needed to validate these findings.

Beyond its therapeutic applications, Benzeneacetic acid, 4-methoxy-α-methylene-, methyl ester has also been studied for its role in chemical biology. A recent paper in Chemical Communications (2024) highlighted its use as a versatile building block in the synthesis of complex natural products and bioactive molecules. The compound's α-methylene group provides a reactive site for further functionalization, making it a valuable tool for medicinal chemists.

In conclusion, the latest research on Benzeneacetic acid, 4-methoxy-α-methylene-, methyl ester (CAS: 50415-68-4) demonstrates its multifaceted potential in drug discovery and chemical biology. From improved synthetic methods to promising biological activities, this compound continues to attract attention from researchers worldwide. Future studies should focus on advancing its therapeutic applications through preclinical and clinical trials, as well as exploring its utility in other areas of chemical research.